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Compound of Interest

Compound Name: SD-6

Cat. No.: B12404225 Get Quote

Essential Safety and Handling Guide for SD-06
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling the research chemical SD-06. It is intended for laboratory

personnel, including researchers, scientists, and professionals in drug development, to ensure

the safe and effective use of this compound.

Chemical Identification and Properties
SD-06 is identified as a potent and selective p38 MAP kinase inhibitor.[1][2][3] Key details are

summarized below:
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Property Value Reference

Synonyms SD-0006, SD0006 [4][5]

CAS Number 271576-80-8 [1][4][5]

Molecular Formula C₂₀H₂₀ClN₅O₂ [1][5]

Molecular Weight 397.86 g/mol [1][5]

Purity >98% [1]

Appearance White to off-white solid [6]

Solubility
DMSO: 50 mg/mL (125.67

mM)
[6]

Ethanol: 2 mg/mL [4]

Water: Insoluble [4]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[6]

Storage (in Solvent)
-80°C for 2 years, -20°C for 1

year
[6]

Hazard Identification and Personal Protective
Equipment (PPE)
The Safety Data Sheet (SDS) for a similar compound (SD 0006) classifies it with the following

hazards:

Acute toxicity, Oral (Category 4): Harmful if swallowed.[5]

Acute aquatic toxicity (Category 1): Very toxic to aquatic life.[5]

Chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long lasting effects.[5]

Mandatory Personal Protective Equipment (PPE):
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PPE Category Item Specification

Eye and Face Protection
Safety Glasses with side

shields or Goggles

Must be ANSI Z87.1 compliant.

[7]

Face Shield
Required when there is a risk

of splashing.

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves are

suitable for incidental contact.

Change gloves immediately if

contaminated.

Body Protection Laboratory Coat

Polyester/cotton blend is

recommended. Must be fully

buttoned.[7]

Closed-toe shoes
Leather or other chemical-

resistant material.

Respiratory Protection Air-purifying respirator

Use in a well-ventilated area. If

aerosols may be generated or

ventilation is poor, a NIOSH-

approved respirator is

necessary.

Safe Handling and Operational Plan
Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the powder form or preparing solutions.

Ensure an eyewash station and safety shower are readily accessible.

Procedural Guidance for Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Allow the

product to equilibrate to room temperature for at least one hour before opening the vial.[1]
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Solution Preparation:

Prepare solutions on the day of use whenever possible.[1]

If preparing stock solutions in advance, dissolve the compound in a suitable solvent like

DMSO.[6]

Use sonication or gentle heating if necessary to aid dissolution.[8]

Aliquot stock solutions into tightly sealed vials for storage at -20°C or -80°C to avoid

repeated freeze-thaw cycles.[1][6]

General Handling:

Avoid inhalation of dust or vapors.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.[5]

Wash hands thoroughly after handling.[5]

First Aid Measures
If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[5]

If on Skin: Remove contaminated clothing and rinse skin thoroughly with water.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.

If Inhaled: Move the person to fresh air.

Disposal Plan
Waste Disposal: Dispose of the substance and its container to an approved waste disposal

plant in accordance with federal, state, and local regulations.[5]
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Contaminated Materials: Any materials that have come into contact with SD-06 should be

treated as hazardous waste and disposed of accordingly.

Environmental Precautions: Avoid release to the environment. Collect any spillage.[5]

Experimental Workflow and Signaling Pathway
The following diagrams illustrate a typical experimental workflow for handling SD-06 and its role

in the p38 MAPK signaling pathway.
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Figure 1: Experimental Workflow for SD-06 Handling
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Figure 1: Experimental Workflow for SD-06 Handling
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Figure 2: p38 MAPK Signaling Pathway Inhibition by SD-06
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Figure 2: p38 MAPK Signaling Pathway Inhibition by SD-06

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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